Cas no 2171665-33-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid
• CAS No: 2171665-33-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6597434
• PubChem ID: 165483145
• Update Time: 2025-05-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylpropanamido]butanoic acid
• EN300-1480763
• 2171665-33-9

• Inchi： 1S/C28H28N2O5/c1-19(27(33)30(17-9-16-26(31)32)20-10-3-2-4-11-20)29-28(34)35-18-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h2-8,10-15,19,25H,9,16-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： DWYWTYGCHBQZCV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N(C1C=CC=CC=1)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid (CAS: 2171665-33-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid (CAS: 2171665-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the phenylpropanamido moiety makes it a versatile intermediate in organic synthesis and a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of this compound, aiming to optimize its yield and purity for industrial-scale production. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its structural integrity. Additionally, computational modeling has provided insights into its molecular interactions and stability, which are critical for its application in drug design.

One of the key findings from recent research is the compound's role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative facilitates the stepwise assembly of peptides, offering advantages in terms of efficiency and selectivity. Researchers have also explored its potential as a linker molecule in bioconjugation strategies, where it serves to attach therapeutic agents to targeting moieties, such as antibodies or nanoparticles.

In pharmacological studies, preliminary data suggest that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid may exhibit bioactivity in certain disease models. For instance, its derivatives have been tested for their ability to modulate enzyme activity or receptor binding, with some showing promising results in vitro. However, further in vivo studies are required to fully assess its therapeutic potential and safety profile.

The compound's physicochemical properties, such as solubility and stability under physiological conditions, have also been a subject of investigation. These properties are crucial for its formulation into drug products and for ensuring its bioavailability. Researchers are exploring various formulation strategies, including the use of prodrugs or nanocarriers, to enhance its delivery and efficacy.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidobutanoic acid (CAS: 2171665-33-9) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug development, highlight its importance in advancing the field. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for future innovations.